molecular formula C4H8N4O2S2 B8668736 2-amino-5-(N,N-dimethylaminosulfonyl)-1,3,4-thiadiazole

2-amino-5-(N,N-dimethylaminosulfonyl)-1,3,4-thiadiazole

Cat. No.: B8668736
M. Wt: 208.3 g/mol
InChI Key: NEKGFZXLZYSKQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-amino-5-(N,N-dimethylaminosulfonyl)-1,3,4-thiadiazole is a useful research compound. Its molecular formula is C4H8N4O2S2 and its molecular weight is 208.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C4H8N4O2S2

Molecular Weight

208.3 g/mol

IUPAC Name

5-amino-N,N-dimethyl-1,3,4-thiadiazole-2-sulfonamide

InChI

InChI=1S/C4H8N4O2S2/c1-8(2)12(9,10)4-7-6-3(5)11-4/h1-2H3,(H2,5,6)

InChI Key

NEKGFZXLZYSKQX-UHFFFAOYSA-N

Canonical SMILES

CN(C)S(=O)(=O)C1=NN=C(S1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Acetamido-5-(N,N-dimethylaminosulfonyl)-1,3,4-thiadiazole (250 grams) and concentrated hydrochloric acid (1 L) were charged into a glass reaction vessel fitted with a mechanical stirrer, reflux condenser and thermometer. This mixture was refluxed for a period of about 2 hours. It was then cooled to room temperature, filtered and the solvent stripped from the filtrate using a rotary evaporator. The solid residue was washed with 10% aqueous sodium carbonate (200 ml), air dried, then crystallized from isopropanol. These crystals were the desired product 2-amino-5-(N,N-dimethylaminosulfonyl)-1,3,4-thiadiazole and having a melting point of 188°-190° C.
Quantity
250 g
Type
reactant
Reaction Step One
Quantity
1 L
Type
reactant
Reaction Step One

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